Cas no 22052-87-5 (Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8-methoxy-)

• Product Name: Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8-methoxy-
• CAS No: 22052-87-5
• MF: C₉H₃F₁₇O
• MW: 450.092382669449
• CID: 1406140
• PubChem ID: 9889952
• Update Time: 2025-04-20

Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8-methoxy-
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8-methoxyoctane
• C8F17OCH3
• SCHEMBL1687065
• DTXSID30432436
• 22052-87-5

• Inchi： 1S/C9H3F17O/c1-27-9(25,26)7(20,21)5(16,17)3(12,13)2(10,11)4(14,15)6(18,19)8(22,23)24/h1H3
• InChI Key： ZHOFTZAKGRZBSL-UHFFFAOYSA-N
• SMILES： FC(C(C(C(OC)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 449.99119
• Monoisotopic Mass: 449.9912435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23